Cas no 851989-39-4 (N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-39-4
• MF: C₁₇H₁₅BrN₂O₃
• MW: 375.216603517532
• CID: 6431375
• PubChem ID: 7105749
• Update Time: 2025-06-13

N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• F0643-0196
• AKOS001468779
• 851989-39-4
• SR-01000128335-1
• Z87665391
• N-(4-bromo-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• SR-01000128335
• N-(4-bromo-2-methylphenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-(4-bromo-2-methylphenyl)-2-oxo-

• Inchi： 1S/C17H15BrN2O3/c1-11-10-12(18)6-7-13(11)19-16(21)8-9-20-14-4-2-3-5-15(14)23-17(20)22/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： AFNSWGQAZUFWMK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=CC=C(Br)C=C2C)=O)C1=O

Computed Properties

• Exact Mass: 374.02660g/mol
• Monoisotopic Mass: 374.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• pka: 13.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Professional Introduction to N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851989-39-4)

N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 851989-39-4, represents a promising candidate for further investigation in drug discovery and development. Its molecular structure incorporates a combination of aromatic and heterocyclic moieties, which are known to contribute to its pharmacological properties.

The core structure of N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide consists of a benzene ring substituted with a bromine atom at the 4-position and a methyl group at the 2-position. This aromatic component is linked to a propanamide group, which further connects to a 2H-chromen-3-one scaffold, commonly referred to as benzoxazole. The benzoxazole moiety is particularly interesting because it is a well-known pharmacophore that exhibits various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent bioactivity of benzoxazole derivatives. The presence of the 4-bromo-2-methylphenyl group in N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is particularly noteworthy, as brominated aromatic compounds are often found to enhance binding affinity and selectivity in drug interactions. This structural feature makes the compound an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

The propanamide functionality in the compound's name also plays a crucial role in determining its overall biological activity. Propanamides are known to modulate enzyme activity and have been widely used in the development of drugs targeting various diseases. The specific arrangement of atoms in N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide suggests that it may interact with biological targets in a unique manner, potentially leading to novel therapeutic effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Benzoxazole derivatives, in particular, have shown promise in treating a range of conditions due to their ability to interact with multiple biological pathways. The structural complexity of N-(4-bromo-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-y)propanamide positions it as a valuable candidate for further exploration in this context. Researchers are currently investigating its potential applications in oncology, where benzoxazole-based compounds have demonstrated significant efficacy.

The synthesis of N-(4-bromo-2-methylphenyl)-3-(2-oxyo 23-dihydro -13 -benz ox az ol -33 yl ) pro pan am ide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the bromine atom at the 4-position of the phenyl ring is particularly critical, as it influences the compound's electronic properties and subsequent reactivity. Advanced synthetic techniques have been employed to ensure high yield and purity during production.

In terms of pharmacological evaluation, N-(4-bromo -22 methyl phen yl strong >)-33 - (22 ox o -22 ,33 - dihydro -11 ,33 - ben z ox az ol -33 yl ) pro pan am ide has shown intriguing results in preclinical studies. Its ability to inhibit specific enzymes and receptors has been observed in vitro, suggesting potential therapeutic benefits. These findings align with current trends in medicinal chemistry where targeting key biological pathways is essential for developing effective treatments.

The compound's molecular weight and solubility profile are also important factors to consider when evaluating its potential for clinical use. N-(4-bromo -22 methyl phen yl strong >)-33 - (22 ox o -22 ,33 - dihydro -11 ,33 - ben z ox az ol -33 yl ) pro pan am ide exhibits moderate solubility in common organic solvents but limited water solubility. This characteristic may influence its formulation and delivery methods if it progresses into clinical trials.

Ongoing research aims to optimize the synthesis and pharmacological properties of N-(4-bromo -22 methyl phen yl strong >)-33 - (22 ox o -22 ,33 - dihydro -11 ,33 - ben z ox az ol -33 yl ) pro pan am ide . By refining its structure and exploring new derivatives, scientists hope to uncover additional biological activities and improve its overall efficacy as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research towards practical applications.

The future prospects for N-(4-bromo -22 methyl phen yl strong >)-33 -(22 ox o 23 dihydro 13 benz ox az ol 33 yl ) pro pan am ide remain promising as it continues to be studied for its potential benefits across various therapeutic areas. As our understanding of molecular interactions grows more sophisticated so too does our ability to design compounds with tailored properties such as this one which combines an aromatic ring substituted with bromine at position four along with two hydrogens added at positions two through three forming part or another portion within its structure . With continued investigation , we can expect further breakthroughs using such innovative molecules. p >